Cas no 1894574-28-7 (2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile)

• Product Name: 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile
• CAS No: 1894574-28-7
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6428923
• PubChem ID: 116997145
• Update Time: 2025-06-08

2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile
• 1894574-28-7
• EN300-1833801

• Inchi： 1S/C13H16N2/c1-13(2,9-14)11-4-5-12-10(8-11)6-7-15(12)3/h4-5,8H,6-7H2,1-3H3
• InChI Key： HSFBRYQIDGKBDX-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2CC1)C(C#N)(C)C

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Additional information on 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile

Comprehensive Overview of 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile (CAS No. 1894574-28-7)

2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile, identified by its CAS No. 1894574-28-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This nitrile derivative, featuring a dihydroindole core, is often explored for its potential applications in drug discovery and functional material synthesis. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in the development of novel bioactive molecules.

The compound's molecular structure combines a propanenitrile moiety with a methyl-substituted dihydroindole ring, offering a versatile scaffold for chemical modifications. This structural flexibility allows scientists to tailor its properties for specific applications, such as pharmaceutical intermediates or agrochemical precursors. Recent studies have highlighted its potential role in modulating biological pathways, making it a subject of interest in targeted drug design and high-throughput screening.

In the context of current trends, 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic processes to produce this compound efficiently, minimizing waste and energy consumption. This focus on sustainability resonates with broader industry shifts toward environmentally benign chemical manufacturing.

Another area of interest is the compound's potential in neurological research. The dihydroindole scaffold is known to interact with central nervous system targets, prompting investigations into its utility for neuroprotective agents or cognitive enhancers. While still in early stages, these explorations address pressing global health challenges, such as neurodegenerative diseases, which are frequently searched topics in scientific and medical communities.

From a technical perspective, CAS No. 1894574-28-7 is characterized by its high purity and stability under standard conditions, making it suitable for laboratory and industrial use. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and quality. These attributes ensure its reliability as a building block in complex synthetic pathways.

The compound also intersects with the rising interest in computational chemistry and AI-driven drug discovery. Researchers leverage molecular docking and quantum mechanical calculations to predict its interactions with biological targets, accelerating the identification of promising candidates for further development. This approach aligns with the increasing reliance on digital tools in modern chemical research.

In summary, 2-methyl-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanenitrile (CAS No. 1894574-28-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with contemporary research trends, position it as a valuable asset in advancing innovative therapeutics and functional materials. As investigations continue, this compound is likely to play an increasingly prominent role in addressing some of today's most critical scientific and societal challenges.